Cas no 102294-00-8 (1-bromo-6-prop-2-ynoxyhexane)

• Product Name: 1-bromo-6-prop-2-ynoxyhexane
• CAS No: 102294-00-8
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 1132630
• PubChem ID: 21895501
• Update Time: 2025-04-20

1-bromo-6-prop-2-ynoxyhexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-6-prop-2-ynoxyhexane
• 1-BROMO-6-(PROP-2-YN-1-YLOXY)HEXANE
• DTXSID90619600
• 1-Bromo-6-[(2-propynyl)oxy]hexane
• YGROVCQXORGMMC-UHFFFAOYSA-N
• 1-Bromo-6-[(prop-2-yn-1-yl)oxy]hexane
• Hexane, 1-bromo-6-(2-propyn-1-yloxy)-
• 3-[(6-bromohexyl)oxy]-1-propyne
• SCHEMBL4808464
• 102294-00-8

• Inchi： 1S/C9H15BrO/c1-2-8-11-9-6-4-3-5-7-10/h1H,3-9H2
• InChI Key： YGROVCQXORGMMC-UHFFFAOYSA-N
• SMILES： BrCCCCCCOCC#C

Computed Properties

• Exact Mass: 218.03065
• Monoisotopic Mass: 218.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23